8-methyl-2,4-dioxoNonanoic acid ethyl ester
Cat. No. B8606833
M. Wt: 228.28 g/mol
InChI Key: OXKSPKGBIHHTIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07893098B2
Procedure details
Hydrazine hydrate (0.943 mL, 1.91 mmol) was added to a stirring room temperature solution of 16 (0.4354 g, 1.91 mmol) in EtOH (1.9 mL, 1 M) under N2. The reaction was then heated to reflux until judged complete by TLC. The reaction was concentrated and purified by silica gel chromatography (Combiflash column, 96:4 Hexanes:2N NH3 in EtOH): Only pure fractions were combined and concentrated to obtain 0.3132 g (63.1%) of 17. 1H (CDCl3, 400 MHz): δ 9.60 (1H, broad s), 6.58 (1H, s), 4.34 (2H, q, J=7.2 Hz), 2.66 (2H, t, J=7.7 Hz), 1.67-1.57 (2H, m), 1.58 (1H, m), 1.36 (3H, t, J=7.2 Hz), 1.24-1.15 (2H, m), 0.85 (6H, d, J=6.5 Hz) ppm. Partial 13C (CDCl3, 100 MHz): δ 162.22, 106.59, 61.17, 38.58, 27.99, 27.20, 26.57, 22.72, 14.48 ppm. DEPT (CDCl3, 100 MHz): CH3 carbons: 22.72, 14.48; CH2 carbons: 61.17, 38.58, 27.20, 26.57; CH carbons: 106.59, 27.99 ppm. HPLC: 10.072 min.
Name
Yield
63.1%
Identifiers
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REACTION_CXSMILES
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O.[NH2:2][NH2:3].[CH2:4]([O:6][C:7](=[O:19])[C:8](=O)[CH2:9][C:10](=O)[CH2:11][CH2:12][CH2:13][CH:14]([CH3:16])[CH3:15])[CH3:5]>CCO>[CH2:4]([O:6][C:7]([C:8]1[CH:9]=[C:10]([CH2:11][CH2:12][CH2:13][CH:14]([CH3:16])[CH3:15])[NH:3][N:2]=1)=[O:19])[CH3:5] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0.943 mL
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Type
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reactant
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Smiles
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O.NN
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Name
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|
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Quantity
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0.4354 g
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Type
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reactant
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Smiles
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C(C)OC(C(CC(CCCC(C)C)=O)=O)=O
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Name
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Quantity
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1.9 mL
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Type
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solvent
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Smiles
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CCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was then heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel chromatography (Combiflash column, 96:4 Hexanes:2N NH3 in EtOH)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
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Name
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Type
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product
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Smiles
|
C(C)OC(=O)C1=NNC(=C1)CCCC(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.3132 g | |
| YIELD: PERCENTYIELD | 63.1% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
